Cas no 879856-94-7 (2-(3-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone)

• Product Name: 2-(3-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone
• CAS No: 879856-94-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD07801222
• CID: 1086727
• PubChem ID: 135764112
• Update Time: 2025-04-20

2-(3-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-((3-Hydroxyphenyl)amino)-6-methylpyrimidin-4(3H)-one
• 2-(3-hydroxyanilino)-6-methyl-1H-pyrimidin-4-one
• 2-[(3-hydroxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone(SALTDATA: FREE)
• CHEMBRDG-BB 9070709
• 2-(3-hydroxyanilino)-4-methyl-1H-pyrimidin-6-one
• DTXSID20362798
• AKOS002351513
• MFCD07801222
• SB59417
• 879856-94-7
• ST50326173
• 2-[(3-HYDROXYPHENYL)AMINO]-6-METHYL-4(3H)-PYRIMIDINONE
• BS-36099
• DB-346566
• 2-[(3-HYDROXYPHENYL)AMINO]-6-METHYL-3H-PYRIMIDIN-4-ONE
• 2-(3-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone

• MDL： MFCD07801222
• Inchi： 1S/C11H11N3O2/c1-7-5-10(16)14-11(12-7)13-8-3-2-4-9(15)6-8/h2-6,15H,1H3,(H2,12,13,14,16)
• InChI Key： BTTNKEBBLIHCJG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 392.7°C at 760 mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.653
• PSA: 78.01000
• LogP: 1.60050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines